Cas no 27505-78-8 (2,3,7-Trimethylindole)

2,3,7-Trimethylindole Properties

Names and Identifiers

• 1H-Indole,2,3,7-trimethyl-
• 2,3,7-trimethyl-1H-indole
• 2,3,7-TRIMETHYLINDOLE
• 1H-Indole,2,3,7-trimethyl
• 2,3,4-TRIFLUORO-D-PHENYLALANINE
• 2,3,7-Trimethyl-indol
• AKOS000275060
• USKKDNORVCJALM-UHFFFAOYSA-N
• 2,3,7-trimethylindole, AldrichCPR
• MS-20150
• FT-0609492
• FT-0643603
• NSC 90785
• DTXSID20181921
• NSC-90785
• GEO-02421
• B4TH2M5RNW
• Q63395305
• SCHEMBL5341593
• 27505-78-8
• UNII-B4TH2M5RNW
• MFCD00044721
• 1H-Indole, 2,3,7-trimethyl-
• 2, 3, 7-trimethyl-1H-indole
• NSC90785
• BBL100195
• DB-047236
• BDBM50612698
• CHEMBL5287208
• STL553557
• DTXCID60104412
• +Expand

• MDL： MFCD00044721
• InChIKey： USKKDNORVCJALM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13N/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6,12H,1-3H3
• SMILES： CC1=CC=CC2C(=C(NC1=2)C)C

Computed Properties

• Exact Mass: 159.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.105
• Heavy Atom Count: 12
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.8A^2

Experimental Properties

• LogP: 3.09310
• PSA: 15.79000
• Refractive Index: 1.5466 (estimate)
• Boiling Point: 274.74°C (rough estimate)
• Flash Point: 123.9°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.0293 (rough estimate)

2,3,7-Trimethylindole Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xn N
• Storage Condition：0-6°C
• Risk Phrases： 22-51/53

2,3,7-Trimethylindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%